molecular formula C15H16ClN3 B8338430 5-(4-Chlorophenyl)-2-piperidin-4-ylpyrimidine

5-(4-Chlorophenyl)-2-piperidin-4-ylpyrimidine

Cat. No. B8338430
M. Wt: 273.76 g/mol
InChI Key: GVYWOTAKCZPQLJ-UHFFFAOYSA-N
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Description

5-(4-Chlorophenyl)-2-piperidin-4-ylpyrimidine is a useful research compound. Its molecular formula is C15H16ClN3 and its molecular weight is 273.76 g/mol. The purity is usually 95%.
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properties

Product Name

5-(4-Chlorophenyl)-2-piperidin-4-ylpyrimidine

Molecular Formula

C15H16ClN3

Molecular Weight

273.76 g/mol

IUPAC Name

5-(4-chlorophenyl)-2-piperidin-4-ylpyrimidine

InChI

InChI=1S/C15H16ClN3/c16-14-3-1-11(2-4-14)13-9-18-15(19-10-13)12-5-7-17-8-6-12/h1-4,9-10,12,17H,5-8H2

InChI Key

GVYWOTAKCZPQLJ-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1C2=NC=C(C=N2)C3=CC=C(C=C3)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

1-Chloroethyl chloroformate (0.50 ml) was added to a solution of 5-(4-Chlorophenyl)-2-(1-methylpiperidin-4-yl)pyrimidine (0.170 g) in anhydrous 1,2-dichloroethane (10 ml) and the mixture heated to reflux, under a calcium chloride guard tube, for 20 h. The reaction was then cooled, treated with methanol (1.0 ml), and returned to reflux for a further hour. After cooling, the reaction was diluted with diethyl ether (20 ml) and extracted with water (20 ml), 0.2 M hydrochloric acid (10 ml) then 1% citric acid (50 ml). The combined aqueous extracts were back-extracted with diethyl ether (10 ml), basified to pH 13 with 46% aqueous sodium hydroxide and extracted with ethyl acetate (20 ml, then 2×10 ml). The combined ethyl acetate extracts were washed with water (10 ml), saturated brine (20 ml), dried (Na2SO4) and evaporated under reduced pressure to give the title compound as a white solid (0.123 g, 76%).
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5-(4-Chlorophenyl)-2-(1-methylpiperidin-4-yl)pyrimidine
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20 mL
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Yield
76%

Synthesis routes and methods II

Procedure details

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